Cas no 1594697-03-6 (tert-butyl 2-(but-3-en-1-yl)aminoacetate)

• Product Name: tert-butyl 2-(but-3-en-1-yl)aminoacetate
• CAS No: 1594697-03-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5684523
• PubChem ID: 116034267
• Update Time: 2025-05-23

tert-butyl 2-(but-3-en-1-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• EN300-25399066
• 1594697-03-6
• tert-butyl 2-[(but-3-en-1-yl)amino]acetate
• tert-butyl 2-(but-3-en-1-yl)aminoacetate

• Inchi： 1S/C10H19NO2/c1-5-6-7-11-8-9(12)13-10(2,3)4/h5,11H,1,6-8H2,2-4H3
• InChI Key： PNCZGZZEVLPULO-UHFFFAOYSA-N
• SMILES： O(C(CNCCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2-(but-3-en-1-yl)aminoacetate

Comprehensive Overview of tert-butyl 2-(but-3-en-1-yl)aminoacetate (CAS No. 1594697-03-6)

tert-butyl 2-(but-3-en-1-yl)aminoacetate (CAS No. 1594697-03-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its but-3-en-1-yl and tert-butyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it a valuable building block for the synthesis of complex molecules, particularly in drug discovery and fine chemical production.

The compound's CAS number 1594697-03-6 is a critical identifier for researchers and manufacturers, ensuring precise tracking and regulatory compliance. With the growing demand for high-purity intermediates, tert-butyl 2-(but-3-en-1-yl)aminoacetate has become a focal point in optimizing synthetic routes for bioactive compounds. Its applications extend to the development of peptide mimetics and small-molecule inhibitors, which are pivotal in addressing modern therapeutic challenges such as oncology and neurology.

In recent years, the compound has been linked to advancements in green chemistry and sustainable synthesis. Researchers are exploring its role in catalyzed reactions and solvent-free processes, aligning with global trends toward environmentally friendly manufacturing. The but-3-en-1-yl moiety, in particular, offers reactivity that can be harnessed for click chemistry applications, a hot topic in polymer science and bioconjugation.

From a commercial perspective, tert-butyl 2-(but-3-en-1-yl)aminoacetate is often discussed in the context of supply chain resilience and custom synthesis. Companies specializing in fine chemicals emphasize its scalability and purity (>98%), catering to the stringent requirements of GMP-compliant production. Analytical techniques such as HPLC and NMR are routinely employed to validate its quality, a practice highly valued in pharmaceutical outsourcing.

The compound’s stability under ambient storage conditions and compatibility with common organic solvents further enhance its utility. Discussions in academic forums frequently highlight its potential in structure-activity relationship (SAR) studies, where minor modifications to the aminoacetate backbone can yield significant biological effects. This aligns with the broader industry focus on fragment-based drug design.

As the scientific community continues to explore tert-butyl 2-(but-3-en-1-yl)aminoacetate, its relevance in patent literature and preclinical research is expected to grow. Future directions may include its integration into continuous flow chemistry systems or as a precursor for biodegradable materials, reflecting the intersection of innovation and sustainability in chemical sciences.